Cas no 1890052-91-1 (2-methyl-2-(thiolan-3-yl)propan-1-amine)

• Product Name: 2-methyl-2-(thiolan-3-yl)propan-1-amine
• CAS No: 1890052-91-1
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 6140967
• PubChem ID: 117104624
• Update Time: 2025-10-29

2-methyl-2-(thiolan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(thiolan-3-yl)propan-1-amine
• EN300-1743053
• 1890052-91-1

• Inchi： 1S/C8H17NS/c1-8(2,6-9)7-3-4-10-5-7/h7H,3-6,9H2,1-2H3
• InChI Key： CVWYXBXYTJDQQJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C(C)(C)CN

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-methyl-2-(thiolan-3-yl)propan-1-amine

2-Methyl-2-(Thiolan-3-Yl)Propan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1890052-91-1, known as 2-methyl-2-(thiolan-3-yl)propan-1-amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl group, a thiolane ring, and an amine functional group. The thiolan moiety, a five-membered ring containing sulfur, contributes to the molecule's versatility and reactivity. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for advanced materials.

Thiolane, also known as tetrahydrothiophene, is a saturated heterocyclic compound that plays a crucial role in the stability and reactivity of 2-methyl-2-(thiolan-3-yl)propan-1-amine. The sulfur atom in the thiolane ring introduces unique electronic properties, making this compound an attractive candidate for various chemical reactions. For instance, the thiolane ring can undergo oxidation to form thiirane derivatives, which are valuable in polymer chemistry. This property has been extensively explored in recent research to develop biodegradable polymers for biomedical applications.

The amine group in this compound adds another layer of functionality. Amines are known for their ability to form hydrogen bonds and participate in nucleophilic reactions. In the case of 2-methyl-2-(thiolan-3-yl)propan-1-amine, the amine group can act as a nucleophile in substitution reactions or as a base in acid-base reactions. This dual functionality makes the compound highly versatile in organic synthesis. Researchers have utilized this property to synthesize complex molecules with potential applications in pharmaceuticals and agrochemicals.

One of the most promising areas of research involving 2-methyl-2-(thiolan-3-yl)propan-1-amine is its use as a building block for drug delivery systems. The thiolane ring's ability to form stable complexes with metal ions has been leveraged to create nanocarriers for targeted drug delivery. These nanocarriers can encapsulate drugs and release them at specific sites in the body, enhancing therapeutic efficacy while minimizing side effects. Recent studies have demonstrated the potential of this approach in treating cancers and infectious diseases.

In addition to its role in drug delivery, 2-methyl-2-(thiolan-3-yL)propan-l-amine has shown promise in materials science. Its ability to form covalent bonds with other molecules makes it an ideal candidate for synthesizing novel polymers and composites. For example, researchers have used this compound to create self-healing polymers that can repair damage caused by mechanical stress or environmental factors. These materials have potential applications in aerospace, automotive industries, and construction.

The synthesis of 2-methyl=2-(thiolan=3-yL)propan-l-amine involves a multi-step process that typically begins with the preparation of the thiolane ring. Various methods have been developed to synthesize thiolane derivatives, including ring-opening polymerization and catalytic hydrogenation. Recent advancements in catalytic chemistry have enabled more efficient and selective synthesis routes, reducing production costs and improving yields.

Another area of interest is the biological activity of 2-methyl=2=(thioian=3-yL)=propan=I=amine. Studies have shown that this compound exhibits moderate antibacterial activity against gram-positive bacteria due to its ability to disrupt bacterial cell membranes. Furthermore, its amine group can act as a chelating agent, enabling it to bind metal ions such as zinc and copper, which are essential for bacterial growth. This property makes it a potential candidate for developing novel antimicrobial agents.

In conclusion, CAS No 1890052=91=I, or Z=methyZ-Z=(thioian=3=yL)=propaZ=l=aZine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure combining methyl, thioian, and amine groups provides it with exceptional chemical reactivity and functional diversity. From drug delivery systems to advanced materials science, this compound continues to be a focal point for innovative research and development efforts.